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Compound of Interest

Compound Name: Allyl phenyl carbonate

Cat. No.: B036615

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl phenyl carbonate is a versatile organic compound utilized in a variety of synthetic
applications, ranging from polymer chemistry to the introduction of protecting groups in the
synthesis of complex molecules. Its unique chemical structure, featuring both an allyl and a
phenyl group attached to a carbonate functionality, imparts a distinct reactivity profile that
makes it a valuable tool for chemical researchers. This guide provides a comprehensive
overview of the chemical and physical properties of allyl phenyl carbonate, detailed
experimental protocols for its synthesis and characterization, and an exploration of its reactivity.

Chemical and Physical Properties

The fundamental physicochemical properties of allyl phenyl carbonate are summarized in the
table below. These properties are crucial for its handling, storage, and application in various
chemical reactions.
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Property Value Reference(s)
Molecular Formula C10H1003

Molecular Weight 178.18 g/mol
Appearance Colorless to yellow liquid
Density 1.096 g/mL at 25 °C
Boiling Point 67-70 °C at 0.3 mmHg
Refractive Index (n20/D) 1.4990

Flash Point >110 °C (>230 °F)
Vapor Pressure 0.0195 mmHg at 25°C
LogP 2.388

Polar Surface Area (PSA) 35.53 A2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

3
Count
Rotatable Bond Count 5
CAS Number 16308-68-2

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of
allyl phenyl carbonate. Key spectroscopic data are available through various chemical
databases.

e 13C Nuclear Magnetic Resonance (NMR) Spectroscopy: The 13C NMR spectrum provides
information about the carbon framework of the molecule.

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique confirms the molecular
weight and provides insights into the fragmentation pattern of the molecule.
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o Attenuated Total Reflectance-Infrared (ATR-IR) Spectroscopy: The IR spectrum reveals the
presence of key functional groups, such as the carbonate C=0 stretch and the C=C stretch
of the allyl and phenyl groups.

Experimental Protocols
Synthesis of Allyl Phenyl Carbonate

A common method for the synthesis of allyl phenyl carbonate involves the reaction of phenyl
chloroformate with allyl alcohol in the presence of a base to neutralize the hydrochloric acid
byproduct.

Materials:

Phenyl chloroformate

« Allyl alcohol

¢ Pyridine (or other suitable base, e.g., triethylamine)

o Anhydrous diethyl ether (or other suitable solvent)

e Saturated aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Rotary evaporator

o Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, magnetic
stirrer)

Procedure:

» To a stirred solution of allyl alcohol (1.0 equivalent) and pyridine (1.1 equivalents) in
anhydrous diethyl ether at 0 °C, slowly add phenyl chloroformate (1.0 equivalent) via a
dropping funnel.

 Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
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» Monitor the reaction progress by thin-layer chromatography (TLC).
e Upon completion, quench the reaction by adding water.

o Separate the organic layer and wash it sequentially with 1M HCI, saturated aqueous sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be purified by vacuum distillation to yield pure allyl phenyl
carbonate.

Determination of Physical Properties

Boiling Point:

The boiling point is determined under reduced pressure using a vacuum distillation apparatus.
The pressure is monitored with a manometer, and the temperature at which the liquid actively
boils and condenses is recorded.

Density:

The density is measured at 25 °C using a pycnometer. The pycnometer is first weighed empty,
then filled with distilled water to determine its volume, and finally filled with allyl phenyl
carbonate. The density is calculated from the mass and volume.

Refractive Index:

The refractive index is measured at 20 °C using an Abbe refractometer. A drop of the sample is
placed on the prism, and the refractive index (n_D) is read directly from the instrument.

Reactivity and Applications

Allyl phenyl carbonate is a valuable reagent in organic synthesis, primarily utilized for its
reactivity at the allylic and carbonate positions.

Palladium-Catalyzed Reactions
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The allyl group of allyl phenyl carbonate can participate in various palladium-catalyzed
reactions. A prominent application is in the Tsuji-Trost allylation, where the allyl group is
transferred to a nucleophile. This reaction is a powerful tool for carbon-carbon and carbon-
heteroatom bond formation.

Oxidative Addition

Allyl Phenyl Carbonate Reductive Elimination

Phenyl Carbonate Anion n-Allyl Pd Complex

Nucleophilic Attack

Allylated Product

Nucleophile (Nu-)

Click to download full resolution via product page

Caption: Palladium-catalyzed allylic alkylation workflow.

Use as a Protecting Group

The allyloxycarbonyl (Alloc) group, introduced using allyl phenyl carbonate, is a widely used
protecting group for amines. It is stable under a variety of reaction conditions but can be
selectively removed under mild conditions using a palladium catalyst and a scavenger.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Allyl Phenyl Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036615#what-are-the-chemical-properties-of-allyl-
phenyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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